Cas no 192705-78-5 (6-(3,5-Dimethoxyphenyl)pyrido2,3-dpyrimidine-2,7-diamine)

• Product Name: 6-(3,5-Dimethoxyphenyl)pyrido2,3-dpyrimidine-2,7-diamine
• CAS No: 192705-78-5
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 1065012
• Update Time: 2025-10-28

6-(3,5-Dimethoxyphenyl)pyrido2,3-dpyrimidine-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine
• 6-(3,5-dimethoxy-phenyl)-pyrido[2,3-d]pyrimidine-2,7-diamine
• 6-(3,5-Dimethoxyphenyl)pyrido2,3-dpyrimidine-2,7-diamine

• Inchi： 1S/C15H15N5O2/c1-21-10-3-8(4-11(6-10)22-2)12-5-9-7-18-15(17)20-14(9)19-13(12)16/h3-7H,1-2H3,(H4,16,17,18,19,20)
• InChI Key： LOIKOLAEHONJTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1C(N)=NC2C(=CN=C(N)N=2)C=1)OC

Computed Properties

• Exact Mass: 297.12300

Experimental Properties

• Melting Point: >270°C (dec.)
• PSA: 109.90000
• LogP: 2.38470

Additional information on 6-(3,5-Dimethoxyphenyl)pyrido2,3-dpyrimidine-2,7-diamine

Introduction to 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine (CAS No. 192705-78-5)

6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine, with the CAS number 192705-78-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine features a pyrido[2,3-d]pyrimidine core substituted with a 3,5-dimethoxyphenyl group. The presence of these functional groups imparts unique chemical and biological characteristics to the molecule. The dimethoxyphenyl group is particularly noteworthy for its ability to enhance the lipophilicity and cellular uptake of the compound, which can be crucial for its pharmacological effects.

Recent studies have highlighted the potential of 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The mechanism of action is believed to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication.

In addition to its antiviral properties, 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine could be a promising lead compound for the development of novel anticancer agents.

The anti-inflammatory properties of 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine have also been explored. Research published in the Inflammation Research journal has shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine has been studied in animal models to assess its bioavailability and metabolism. Results indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to evaluate the safety profile of 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine. These studies have shown that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 6-(3,5-Dimethoxyphenyl)pyrido[2,3-d]pyrimidine-2,7-diamine (CAS No. 192705-78-5) is a promising compound with a wide range of potential therapeutic applications. Its antiviral, anticancer, and anti-inflammatory properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.